N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H23FN2O3S2/c1-27-19-8-5-15(11-20(19)28-2)9-10-24-21(26)12-18-14-30-22(25-18)29-13-16-3-6-17(23)7-4-16/h3-8,11,14H,9-10,12-13H2,1-2H3,(H,24,26)
• InChI Key: MGBAFYRYSXUEPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F)OC
• Molecular Formula: C22H23FN2O3S2
• Molecular Weight: 446.6 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide, also known as F13714, is a chemical compound that has been widely studied for its potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide is not fully understood, but it is believed to act as a modulator of various signaling pathways in cells. N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to modulate the activity of various enzymes and receptors, including phosphodiesterases, protein kinases, and G protein-coupled receptors. These modulations can lead to changes in intracellular signaling pathways, which can ultimately result in the observed biochemical and physiological effects of N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have a variety of biochemical and physiological effects, depending on the specific cell type and signaling pathway being modulated. In general, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have neuroprotective, anti-cancer, and anti-inflammatory effects, as mentioned previously. Additionally, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide in lab experiments is its versatility in modulating various signaling pathways, which allows for a wide range of potential applications. Additionally, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have low toxicity and high selectivity for its target enzymes and receptors. However, one limitation of using N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide in lab experiments is its relatively complex synthesis method, which may limit its accessibility to researchers.

Future Directions

There are several potential future directions for the study of N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide. One direction is to further investigate its neuroprotective effects and potential applications in the treatment of neurodegenerative diseases. Another direction is to explore its anti-cancer properties and potential applications in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide and to identify additional signaling pathways that may be modulated by this compound.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide involves a multi-step process that begins with the reaction of 3,4-dimethoxyphenethylamine with 4-fluorobenzyl chloride to form the intermediate compound, 4-fluorobenzyl-3,4-dimethoxyphenethylamine. This intermediate is then reacted with thioacetic acid to form the thioester intermediate, which is subsequently reacted with 2-bromo-4-(2-oxoethyl)thiazole to form the final product, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide.

Scientific Research Applications

N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and immunology. In neuroscience, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have anti-cancer properties and may be useful in the treatment of various types of cancer. In immunology, N-(3,4-dimethoxyphenethyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been shown to have anti-inflammatory properties and may be useful in the treatment of autoimmune diseases.